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Efficacy Endpoint
Motixafortide +
G-CSF

Placebo +
G-CSF

Result

Primary Endpoint: Proportion of patients

collecting ≥6 × 10⁶ CD34+ cells/kg within 2
apheresis procedures [1] [2]

92.5% [1] 26.2% [1] OR 53.3, P <
0.0001 [1]

Secondary Endpoint: Proportion of patients
collecting ≥6 × 10⁶ CD34+ cells/kg in 1
apheresis procedure [1] [2]

88.8% [1] 9.5% [1] OR 118.0, P <
0.0001 [1]

Median CD34+ cells collected in 2
apheresis sessions (by central lab) [3]

11.3 × 10⁶

cells/kg [3]

2.6 × 10⁶

cells/kg [3]

>4 times more
cells mobilized
[3]

Experimental Protocol of the GENESIS Trial

The following diagram illustrates the workflow of the pivotal GENESIS trial that generated the data above.
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Patient Population (N=122)
Adults with Multiple Myeloma

Randomization (2:1)

Intervention Arm (n=80)
Motixafortide + G-CSF

Control Arm (n=42)
Placebo + G-CSF

G-CSF Administration
(10 μg/kg) once daily for 4 days

same protocol

Study Drug Administration
(Motixafortide 1.25 mg/kg or placebo)

10-14 hours before 1st apheresis

Apheresis & Assessment
Primary: % with ≥6×10⁶ CD34+ cells/kg in ≤2 apheresis

Click to download full resolution via product page

Summary: GENESIS trial workflow for comparing stem cell mobilization regimens.

Key Methodological Details:

Trial Design: Prospective, phase 3, double-blind, placebo-controlled, multicenter study [1].
Key Endpoints: The primary and secondary endpoints measured the ability to collect an optimal

stem cell dose (≥6 × 10⁶ CD34+ cells/kg) within two or one apheresis session(s), respectively [1].
CD34+ Cell Assessment: CD34+ cell counts were performed by both local and central laboratories.

Clinical decisions, including the endpoint for transplantation, were based on local lab results, while
central lab data was used for the primary efficacy analysis [1] [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s521530?utm_src=pdf-body-img
https://www.nature.com/articles/s41591-023-02273-z
https://www.nature.com/articles/s41591-023-02273-z
https://www.nature.com/articles/s41591-023-02273-z
https://www.ahdbonline.com/web-exclusives/fda-approvals/fda-approved-aphexda-in-combination-with-filgrastim-to-mobilize-stem-cells-for-transplant-in-patients-with-multiple-myeloma
https://www.smolecule.com/products/s521530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action and Comparative Advantage

Motixafortide's superior efficacy is rooted in its distinct pharmacological profile as a CXCR4 inhibitor. The

following diagram compares the signaling pathways of different mobilization agents.
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Summary: Mechanism of action comparison of stem cell mobilizing agents.

Key Differentiating Factors:

High Affinity and Long Activity: Motixafortide is a cyclic peptide with a very high binding affinity
(Ki, 0.32 nM) for CXCR4 and extended in vivo activity (>48 hours) [1]. This is in contrast to plerixafor,

which has a lower affinity (Ki, 652 nM) and shorter duration of action [1].
Primitive Stem Cell Mobilization: Research from the GENESIS trial indicated that motixafortide
plus G-CSF mobilized a tenfold increase in primitive stem cells and showed increased expression
of genes related to self-renewal and regeneration compared to the control arm [4]. These primitive

cells have greater potential for effective long-term reconstitution of blood cells.

Implications for Research and Drug Development

The data from the GENESIS trial highlights several key considerations for professionals in the field:
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Overcoming Modern Barriers: As induction therapies for multiple myeloma become more effective

(e.g., containing lenalidomide or anti-CD38 antibodies), they can also impair stem cell mobilization [5]
[3]. Motixafortide's efficacy in this context, including in an older patient population (median age 63 in

the trial), addresses a growing clinical challenge [3].
Potential in Other Applications: The ability of motixafortide to efficiently mobilize primitive stem

cells makes it a candidate for investigation in other areas, such as gene-editing therapies (e.g., for
sickle cell disease) where high-quality, primitive cells are required [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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